Cas no 39539-69-0 (6-Phenoxypyridazin-3-amine)

• Product Name: 6-Phenoxypyridazin-3-amine
• CAS No: 39539-69-0
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 2825480
• PubChem ID: 12385744
• Update Time: 2025-09-27

6-Phenoxypyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Phenoxypyridazin-3-amine
• DTXSID10495721
• 39539-69-0
• CHEMBL3793379
• BDBM50162492
• SCHEMBL3456351

• Inchi： 1S/C10H9N3O/c11-9-6-7-10(13-12-9)14-8-4-2-1-3-5-8/h1-7H,(H2,11,12)
• InChI Key： IGTXIZACJFSMLX-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(N)N=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 187.074561919Da
• Monoisotopic Mass: 187.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61Ų